Cas no 908563-73-5 ((2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one)
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)-, (2E)-
- 1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one
- SMR000414405
- (E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one
- CHEMBL1338406
- 1-(5-BROMO-2-HYDROXYPHENYL)-3-(4-FLUOROPHENYL)-2-PROPEN-1-ONE
- MLS000778011
- SCHEMBL19603333
- F3139-0229
- 908563-73-5
- AKOS002163865
- HMS2753J15
- (E)-1-(5-Bromo-2-hydroxy-phenyl)-3-(4-fluoro-phenyl)-propenone
- (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one
-
- Inchi: 1S/C15H10BrFO2/c16-11-4-8-15(19)13(9-11)14(18)7-3-10-1-5-12(17)6-2-10/h1-9,19H/b7-3+
- InChI Key: VWZFEBQBSWOAPD-XVNBXDOJSA-N
- SMILES: BrC1C=CC(=C(C=1)C(/C=C/C1C=CC(=CC=1)F)=O)O
Computed Properties
- Exact Mass: 319.98482g/mol
- Monoisotopic Mass: 319.98482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 37.3Ų
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3139-0229-2μmol |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one |
908563-73-5 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3139-0229-5μmol |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one |
908563-73-5 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3139-0229-10μmol |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one |
908563-73-5 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3139-0229-20μmol |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one |
908563-73-5 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3139-0229-1mg |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one |
908563-73-5 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3139-0229-2mg |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one |
908563-73-5 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3139-0229-3mg |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one |
908563-73-5 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3139-0229-4mg |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one |
908563-73-5 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F3139-0229-5mg |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one |
908563-73-5 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3139-0229-10mg |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one |
908563-73-5 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one
(2E)-1-(5-Bromo-2-Hydroxyphenyl)-3-(4-Fluorophenyl)Prop-2-En-1-One: A Comprehensive Overview
The compound (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one (CAS No. 908563-73-5) is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of α,β-unsaturated ketones, which are known for their versatile reactivity and wide-ranging applications in organic synthesis, pharmacology, and materials science. The presence of functional groups such as the bromine atom, hydroxyl group, and fluorine substituent introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical modifications.
Recent advancements in synthetic chemistry have enabled the precise control of regioselectivity and stereoselectivity in the synthesis of such compounds. For instance, researchers have employed catalytic asymmetric methods to construct the (E)-configured double bond in this molecule, which is critical for its biological activity. The bromine substituent at the 5-position of the phenol ring not only enhances the molecule's stability but also serves as a reactive site for further functionalization. Similarly, the fluorine atom at the para position of the phenyl group contributes to electronic modulation, which is essential for tuning the compound's reactivity and bioavailability.
In terms of biological applications, (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one has shown promising results in preliminary studies as a potential lead compound for drug development. Its ability to interact with specific biological targets, such as protein kinases or nuclear receptors, has been explored through computational docking studies. These studies suggest that the compound's hydroxyl group plays a pivotal role in hydrogen bonding interactions, which are crucial for binding affinity. Furthermore, the fluorine substituent has been implicated in modulating the compound's lipophilicity, thereby enhancing its ability to cross cellular membranes.
The synthesis of this compound typically involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. A common approach involves the coupling of an appropriately substituted phenol derivative with an α,β-unsaturated ketone precursor under mild conditions. The introduction of the bromine and fluorine substituents is often achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions, depending on the specific regiochemistry desired.
From a materials science perspective, this compound has been investigated as a potential building block for advanced materials such as organic semiconductors or light-emitting polymers. Its conjugated π-system allows for efficient charge transport properties, which are desirable in optoelectronic devices. Researchers have explored its use in constructing self-assembled monolayers and supramolecular assemblies, where its stereochemistry plays a critical role in determining assembly dynamics.
In conclusion, (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one (CAS No. 908563-73-5) represents a versatile platform for chemical innovation across multiple disciplines. Its unique combination of functional groups and structural features makes it an attractive candidate for further research and development in fields ranging from drug discovery to materials engineering.
908563-73-5 ((2E)-1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)